3-iodo-9-vinyl-9H-carbazole

• IUPAC Name: 9-ethenyl-3-iodocarbazole
• InChI: InChI=1S/C14H10IN/c1-2-16-13-6-4-3-5-11(13)12-9-10(15)7-8-14(12)16/h2-9H,1H2
• InChI Key: QVMUCRQILOVFGV-UHFFFAOYSA-N
• Canonical SMILES: C=CN1C2=C(C=C(C=C2)I)C3=CC=CC=C31
• Molecular Formula: C14H10IN
• Molecular Weight: 319.14 g/mol

Description

3-Iodo-9-vinyl-9H-carbazole is a carbazole derivative characterized by an iodine substituent at the 3-position and a vinyl group at the 9-position of the carbazole core. Carbazole derivatives are renowned for their optoelectronic properties, including high thermal stability, hole-transport capabilities, and fluorescence, making them valuable in organic light-emitting diodes (OLEDs), photorefractive materials, and sensors .

Synthetic routes for analogous compounds suggest that 3-iodo-9-vinyl-9H-carbazole could be prepared via sequential functionalization. For example, iodination of 9H-carbazole using KI/KIO₃ (Tucker iodination) yields 3-iodo-9H-carbazole , followed by vinylation through a palladium-catalyzed coupling reaction .

Comparison with Similar Compounds

Comparison with Similar Compounds

Table 1: Structural and Functional Comparison of Carbazole Derivatives

Compound	Substituents	Key Properties/Applications	Synthesis Highlights	References
3-Iodo-9-vinyl-9H-carbazole	3-I, 9-vinyl	Enhanced π-conjugation; potential OLED host/emitter	Sequential iodination and vinylation
9-Hexyl-3-iodo-9H-carbazole	3-I, 9-hexyl	Improved solubility; crystallographic stability (no short intermolecular contacts)	Iodination of 9-hexylcarbazole using ICl
9-Ethyl-3,6-diiodo-9H-carbazole	3,6-diI, 9-ethyl	High electron density; photorefractive applications	Direct diiodination of 9-ethylcarbazole
9-Vinyl-9H-carbazole-3,6-dicarbonitrile	3,6-CN, 9-vinyl	Strong electron deficiency; blue-emitting OLED materials	Bromination followed by cyanation and vinylation
3-Bromo-9-(2-naphthyl)-9H-carbazole	3-Br, 9-naphthyl	High hole mobility; intermediate for optoelectronic devices	Ullmann coupling and bromination
9-Ethyl-3-(2-methylbenzoyl)-9H-carbazole	3-benzoyl, 9-ethyl	Optoelectronic intermediate; large π-conjugation	Friedel-Crafts acylation

Key Comparisons

Substituent Effects on Electronic Properties Iodine vs. Bromine: Iodine’s larger atomic radius and polarizability enhance intermolecular halogen bonding compared to bromine, improving charge transport in solid-state devices. For example, 3-iodo-9-hexylcarbazole exhibits stable crystal packing , while 3-bromo-9-naphthylcarbazole focuses on hole mobility . Vinyl vs.

Synthetic Accessibility

• Iodination methods vary: Tucker iodination (KI/KIO₃) is cost-effective for 3-iodo-9H-carbazole , while ICl offers regioselectivity for 9-hexyl derivatives .
• Vinylation often requires transition-metal catalysis (e.g., Heck reaction), as seen in 9-vinyl-9H-carbazole-3,6-dicarbonitrile synthesis .

Diiodinated derivatives (e.g., 9-benzyl-3,6-diiodo-9H-carbazole) exhibit high thermal stability due to increased molecular weight and halogen interactions .

Optoelectronic Applications

• 3-Iodo-9-vinyl-9H-carbazole’s extended conjugation aligns with host materials for green/blue OLED emitters, similar to 9-vinyl-3,6-dicarbonitrile derivatives .
• Carbazoles with electron-withdrawing groups (e.g., CN, I) enhance electron injection, critical for balanced charge transport in OLEDs .